3-Sulfinopropionic acid

• CAS RN: 52329-65-4
• Molecular Formula: C3H6O4S
• Molecular Weight: 138.14 g/mol
• IUPAC Name: 3-sulfinopropanoic acid
• InChI: InChI=1S/C3H6O4S/c4-3(5)1-2-8(6)7/h1-2H2,(H,4,5)(H,6,7)
• InChI Key: GBHSTQUVJWQJOK-UHFFFAOYSA-N
• SMILES: C(CS(=O)O)C(=O)O
• synonyms: 3-sulfinopropionic acid; 3-sulfinopropionic acid, monobarium salt

Description

3-sulfinopropionic acid is a monocarboxylic acid that is propionic acid in which one of the methyl hydrogens is replaced by a sulfino group. It is a monocarboxylic acid and an organosulfinic acid. It is a conjugate acid of a 3-sulfinatopropionate.

Scientific Research Applications

• Biotechnological Synthesis : 3-Sulfinopropionic acid is involved in the biotechnological synthesis of polythioesters. Research has shown the microbial catabolism of 3-mercaptopropionic acid, leading to the production of 3-sulfinopropionate. This process is crucial for the engineering of novel polythioester biosynthesis pathways (Bruland, Wübbeler, & Steinbüchel, 2009).

• Environmental Monitoring : 3-Sulfinopropionic acid is essential in environmental applications, such as monitoring aquatic environments. Studies have utilized TiO2-Au nanoparticles as sensors for detecting 3-mercaptopropionic acid, a precursor to 3-sulfinopropionate, highlighting its significance in studying aquatic biogeochemistry (Montoya‐Villegas et al., 2019).

• Analytical Chemistry : A novel HPLC-based method has been developed for the sensitive determination of 3-mercaptopropionic acid in various matrices, highlighting its role as an intermediate in organic sulfur metabolism and its importance in environmental studies (Salgado et al., 2015).

• Biochemical Studies : 3-Sulfinopropionic acid has been studied in the context of enzymatic activity, particularly in the catabolism of sulfur compounds. Research has demonstrated the role of cysteine dioxygenases in converting 3-mercaptopropionate to 3-sulfinopropionate (Wenning, Stöveken, Wübbeler, & Steinbüchel, 2015).

• Microbial Degradation : The degradation pathways of sulfur-containing compounds, such as 3,3'-dithiodipropionic acid, involve the intermediate production of 3-sulfinopropionic acid. This knowledge is essential for understanding microbial sulfur metabolism and has implications for environmental biotechnology (Wübbeler, Bruland, Kretschmer, & Steinbüchel, 2008).